Cas no 903094-75-7 (4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid)

• Product Name: 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid
• CAS No: 903094-75-7
• MF: C₁₁H₆F₆O₂
• MW: 284.154564380646
• CID: 6782815
• PubChem ID: 91926563
• Update Time: 2025-06-11

4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid Chemical and Physical Properties

Names and Identifiers

• MFCD07368469
• 4,4,4-Trifluoro-3-(4-(trifluoromethyl)phenyl)but-2-enoic acid
• 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid
• 903094-75-7
• AKOS025212523

• Inchi： 1S/C11H6F6O2/c12-10(13,14)7-3-1-6(2-4-7)8(5-9(18)19)11(15,16)17/h1-5H,(H,18,19)/b8-5+
• InChI Key： UVFXHIILLZWUNX-VMPITWQZSA-N
• SMILES： FC(/C(=C/C(=O)O)/C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 284.02719840g/mol
• Monoisotopic Mass: 284.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid

Introduction to 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-Crotonic Acid (CAS No. 903094-75-7)

4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid, also known by its CAS number CAS No. 903094-75-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring and an (E)-configured crotonic acid moiety. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid involves advanced organic chemistry techniques, including multi-step reactions and precise control over stereochemistry. Recent studies have highlighted the importance of this compound in the development of novel materials with tailored electronic properties. For instance, researchers have explored its potential as a building block for constructing fluorinated polymers with enhanced thermal stability and mechanical strength.

In the field of drug discovery, CAS No. 903094-75-7 has shown promise as a lead compound for designing bioactive molecules. Its trifluoromethyl groups are known to influence the pharmacokinetic properties of drugs, such as absorption and metabolism. Recent research has demonstrated that this compound can serve as a scaffold for developing inhibitors of certain enzymes involved in metabolic disorders.

The electronic properties of 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid make it an attractive candidate for use in organic electronics. Its ability to participate in charge transport processes has been leveraged in the creation of new types of semiconducting materials. A study published in 2023 revealed that incorporating this compound into polymer blends significantly improved their charge carrier mobility, making them suitable for applications in flexible electronics.

Beyond its technical applications, this compound has also found relevance in environmental science. Its fluorinated structure makes it resistant to degradation under certain conditions, which has implications for understanding the persistence of fluorinated compounds in ecosystems. Researchers have investigated its behavior in aqueous environments and its potential impact on aquatic organisms.

In conclusion, 4,4,4-Trifluoro-3-[4-(trifluoromethyl)phenyl]-(E)-crotonic acid (CAS No. 903094-75-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for scientists and engineers seeking to develop innovative solutions in materials science, drug discovery, and environmental studies. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.